Cas no 1003987-80-1 (5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile
• CAS No: 1003987-80-1
• MF: C₁₈H₁₁FN₆
• MW: 330.31854557991
• CID: 6595868
• PubChem ID: 675435
• Update Time: 2025-06-08

5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile
• 5-amino-1-(4-(4-fluorophenyl)phthalazin-1-yl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-[4-(4-fluorophenyl)-1-phthalazinyl]-
• AKOS000807637
• 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]pyrazole-4-carbonitrile
• Z275022412
• F1142-2533
• 1003987-80-1

• Inchi： 1S/C18H11FN6/c19-13-7-5-11(6-8-13)16-14-3-1-2-4-15(14)18(24-23-16)25-17(21)12(9-20)10-22-25/h1-8,10H,21H2
• InChI Key： FCMHAGNXPSMDCZ-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(C=CC=C3)C(C3=CC=C(F)C=C3)=NN=2)C(N)=C(C#N)C=N1

Computed Properties

• Exact Mass: 330.10292254g/mol
• Monoisotopic Mass: 330.10292254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile

Introduction to 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile (CAS No. 1003987-80-1) and Its Emerging Applications in Chemical Biology

5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile, identified by the CAS number 1003987-80-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both pyrazole and phthalazine moieties, which are well-documented for their biological activity. The introduction of a fluorine substituent at the para position of the phenyl ring in the phthalazine core further enhances its potential as a bioactive molecule, making it a promising candidate for drug discovery and development.

The 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile structure exhibits a high degree of molecular complexity, which is reflected in its ability to interact with biological targets in multiple ways. The pyrazole ring, known for its role in various pharmacological activities, including anti-inflammatory and anticancer effects, provides a scaffold for further functionalization. The phthalazine moiety, on the other hand, is recognized for its stability and ability to engage in hydrogen bonding interactions, which are crucial for binding to biological receptors. The presence of an amino group at the 5-position of the pyrazole ring and a nitrile group at the 4-position adds additional layers of functionality, enabling diverse chemical modifications and bioactivity modulation.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from phthalazine and pyrazole derivatives. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile molecule represents a significant advancement in this area, as it combines the advantageous properties of both heterocyclic systems while introducing structural elements that enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in cellular signaling pathways. Kinases play a critical role in numerous biological processes, and their dysregulation is often associated with diseases such as cancer. The 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile structure has been designed to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary studies have shown that this compound exhibits potent inhibitory effects on several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are key targets in cancer therapy.

The fluorine substituent at the para position of the phenyl ring in the phthalazine moiety is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity. This modification allows the compound to resist rapid degradation by enzymes while maintaining strong interactions with biological targets. Such properties are essential for developing drugs with prolonged half-lives and improved pharmacokinetic profiles. Additionally, the nitrile group at the 4-position of the pyrazole ring contributes to the compound's overall bioactivity by participating in hydrogen bonding interactions with polar residues in protein binding pockets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile with high precision. These studies have revealed that the compound adopts specific conformations that optimize its interaction with target proteins. For instance, molecular dynamics simulations have shown that the amino group at the 5-position of the pyrazole ring forms hydrogen bonds with backbone amides in kinase active sites, while the nitrile group interacts with side chains of key residues. These insights have guided further optimization efforts aimed at improving potency and selectivity.

The synthesis of 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-fluorophenylboronic acid derivatives and phthalazine-based precursors. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core phthalazine-pyrazole scaffold. Subsequent functionalization steps introduce the amino group at the 5-position and the nitrile group at the 4-position through selective reactions such as amination and cyanation.

The synthetic route also incorporates protective group strategies to prevent unwanted side reactions during multi-step synthesis. For example, protecting groups such as Boc (tert-butoxycarbonyl) may be used to mask reactive hydroxyl or amine groups until they are needed for subsequent functionalization. Once all structural elements are installed, deprotection steps are carried out under mild conditions to yield pure 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile suitable for biological testing.

In conclusion, 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carbonitrile (CAS No. 1003987-80-1) is a structurally sophisticated compound with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements—pyrazole, phthalazine, and fluorine substitution—makes it an attractive candidate for developing novel therapeutic agents targeting kinases and other enzyme systems involved in disease pathways. Advances in computational modeling have provided valuable insights into its binding mechanisms, guiding further optimization efforts aimed at improving efficacy and selectivity.